molecular formula C6H11N3O4 B156567 Glycyl-l-asparagine CAS No. 1999-33-3

Glycyl-l-asparagine

Cat. No. B156567
CAS RN: 1999-33-3
M. Wt: 189.17 g/mol
InChI Key: FUESBOMYALLFNI-VKHMYHEASA-N
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Description

Glycyl-l-asparagine is a dipeptide composed of glycine and asparagine . It is an incomplete breakdown product of protein digestion or protein catabolism .


Synthesis Analysis

The synthesis of l-asparaginase, which is related to Glycyl-l-asparagine, has been studied extensively. It involves the use of Ganoderma australe GPC191 to produce l-asparaginase by fermentation medium optimization .


Molecular Structure Analysis

The molecule of glycyl-L-asparagine can be described most simply by reference to two planes approximately at right angles to each other . One plane contains the succinamic acid part. The other contains the five atoms of the peptide group .


Chemical Reactions Analysis

The chemical reactions of asparagine, a component of Glycyl-l-asparagine, have been studied. It has been found that peptide bonds on the carboxyl side of asparaginyl residues and amino and/or carboxyl sides of glycyl residues are susceptible to hydrazinolytic action .


Physical And Chemical Properties Analysis

The chemical formula of asparagine is C4H8N2O3 . This compound has a molar mass of 132.119 grams per mole . Under standard conditions, asparagine has a white, crystalline appearance . The density of this compound corresponds to 1.543 grams per cubic centimetre .

Scientific Research Applications

    Cancer Treatment

    • Field: Oncology
    • Application: l-asparaginase catalyzes the degradation of asparagine, an essential amino acid for leukemic cells, into ammonia and aspartate . Due to its ability to inhibit protein biosynthesis in lymphoblasts, it is used to treat acute lymphoblastic leukemia (ALL) .
    • Method: The enzyme is administered as part of chemotherapy treatment protocols .
    • Results: The treatment has been effective in managing ALL, contributing to the high survival rates seen today .

    Food Industry

    • Field: Food Science
    • Application: l-asparaginase is used in the food industry to reduce the formation of acrylamide, a carcinogenic compound .
    • Method: The enzyme is added during food processing to break down l-asparagine, which can form acrylamide when heated .
    • Results: This application has been successful in reducing acrylamide levels in various food products .

    Agriculture

    • Field: Agriculture
    • Application: l-asparaginase holds promise as a means to enhance nitrogen utilization in plants .
    • Method: The enzyme could potentially be used to break down l-asparagine in the soil, making nitrogen more available to plants .
    • Results: While this is a potential application, more research is needed to determine its effectiveness .

    Inflammation Control

    • Field: Immunology
    • Application: l-asparaginase inhibits the production of inflammatory cytokines IL1 / IL2, increases production of IL10, inhibits migration of leukocytes to the inflammatory focus, increases circulating neutrophils and decreases eosinophils, inhibits mast cell degranulation, cytokine production and histamine release .
    • Method: The enzyme acts by controlling the rate of protein synthesis .
    • Results: This application is still under research, but it shows promise in controlling inflammation .

    Antimicrobial Property

    • Field: Microbiology
    • Application: l-asparaginase has been found to have antimicrobial properties .
    • Method: The exact method of application varies depending on the specific microbial target .
    • Results: While this application is still under research, it shows promise in combating various microbial infections .

    Treatment of Infectious Diseases

    • Field: Infectious Diseases
    • Application: l-asparaginase is being explored for its potential in treating various infectious diseases .
    • Method: The enzyme could potentially be used as part of a treatment regimen for certain infectious diseases .
    • Results: More research is needed to determine the effectiveness of this application .

    Autoimmune Diseases

    • Field: Immunology
    • Application: l-asparaginase is being studied for its potential in treating autoimmune diseases .
    • Method: The enzyme could potentially be used as part of a treatment regimen for certain autoimmune diseases .
    • Results: More research is needed to determine the effectiveness of this application .

    Canine and Feline Cancer

    • Field: Veterinary Oncology
    • Application: l-asparaginase is used in the treatment of certain types of cancer in dogs and cats .
    • Method: The enzyme is administered as part of a chemotherapy treatment protocol .
    • Results: The treatment has been effective in managing certain types of cancer in dogs and cats .

    Biosensor Development

    • Field: Biotechnology
    • Application: l-asparaginase can be used in the development of biosensors for asparagine detection in various industries .
    • Method: The enzyme is incorporated into a sensor system that can detect changes in asparagine levels .
    • Results: This application is still under research, but it shows promise in providing a sensitive and specific method for asparagine detection .

    Acrylamide Reduction in Food

    • Field: Food Industry
    • Application: l-asparaginase is used to lower the production of acrylamide, a potentially harmful compound formed when starchy foods are cooked at high temperatures .
    • Method: The enzyme is added during food processing to break down l-asparagine, which can form acrylamide when heated .
    • Results: This application has been successful in reducing acrylamide levels in various food products .

    Production of Therapeutic Agents

    • Field: Biotechnology
    • Application: l-asparaginase contributes to 40% of the total worldwide enzyme demands and contributes one-third of global requirements as anti-leukemic and anti-lymphoma agents .
    • Method: The enzyme is used in the production of therapeutic agents, particularly for the treatment of acute lymphoblastic leukemia (ALL) in combination with vincristine and a glucocorticoid .
    • Results: It inhibits the growth of tumor cells by depriving them from nutrition, necessary for their growth and proliferation .

Safety And Hazards

Glycyl-l-asparagine should be handled with care. Avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye . Use personal protective equipment, ensure adequate ventilation, and remove all sources of ignition .

Future Directions

The future prospects of l-asparaginase, which is related to Glycyl-l-asparagine, are promising. It has been the focus of several papers in the most recent three decades . Its antineoplastic activity is especially remarkable .

properties

IUPAC Name

(2S)-4-amino-2-[(2-aminoacetyl)amino]-4-oxobutanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H11N3O4/c7-2-5(11)9-3(6(12)13)1-4(8)10/h3H,1-2,7H2,(H2,8,10)(H,9,11)(H,12,13)/t3-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FUESBOMYALLFNI-VKHMYHEASA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C(C(=O)O)NC(=O)CN)C(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C([C@@H](C(=O)O)NC(=O)CN)C(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H11N3O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801315509
Record name Glycyl-L-asparagine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801315509
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

189.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Glycyl-l-asparagine

CAS RN

1999-33-3
Record name Glycyl-L-asparagine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1999-33-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name L-Asparagine, glycyl-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001999333
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Glycyl-L-asparagine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801315509
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name N-glycyl-β-asparagine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.016.257
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
203
Citations
RA Pasternak, L Katz, RB Corey - Acta Crystallographica, 1954 - scripts.iucr.org
Crystals of glycyl-L-asparagine are orthorhombic, space group P212t21, a0= 4.81, b0= 12.85, co= 13.52 A. Its crystal structure has been determined by three-dimensional Patterson, …
Number of citations: 53 scripts.iucr.org
BK Bera, S Ray, S Mondal, P Karmakar, A Mandal… - Journal of …, 2013 - hindawi.com
The kinetics of the interaction of three glycine-containing dipeptides, namely, glycyl-L-alanine (L 1 -L′H), glycyl-L-asparagine (L 2 -L′H), and glycyl-L-tyrosine (L 3 -L′H) with has …
Number of citations: 1 www.hindawi.com
D Rogers - Journal of Bacteriology, 1960 - Am Soc Microbiol
… or ethyl ester by lyophilizing a solution containing equivalent amounts of glucose and the glycyl-L-asparagine ester.2 Glycyl-L-asparagine, DL-alanyl-DL-asparagine, and glycyl-DL-…
Number of citations: 1 journals.asm.org
LTJ Delbaere - Biochemical Journal, 1974 - portlandpress.com
… to thosefound in the neutron-diffractionstudy of L-asparagine monohydrate (Verbist et al., 1972) and also to those obtained in the X-ray structure determination of glycyl-L-asparagine (…
Number of citations: 44 portlandpress.com
L Katz, RA Pasternak, RB Corey - Nature, 1952 - nature.com
… We have recently carried out a three-dimensional X-ray analysis of the structure of glycyl-L-asparagine which provides an additional source of these data. Our analysis also provides …
Number of citations: 15 www.nature.com
FC Steward, JF Thompson - Nature, 1953 - nature.com
… on the threedimensional X-ray analysis of the structure of glycyl-L-asparagine crystals. This provides additional direct evidence against the cyclic structure proposed for asparagine by …
Number of citations: 10 www.nature.com
A Miller, A Neidle, H Waelsch - Archives of Biochemistry and Biophysics, 1955 - Elsevier
l-Leucyl-l-asparagine and l-asparaginyl-l-leucine are utilized as well as l-asparaginylglycine and glycyl-l-asparagine by Leuc. mesenteroides. The growth response to these peptides …
Number of citations: 18 www.sciencedirect.com
SJ Leach, H Lindley - Transactions of the Faraday Society, 1953 - pubs.rsc.org
… glycyl residue in glycyl-L-asparagine with L-leucine affected the stability of the amide group. … 1 (that is, 1.48 x 10-2 M glycyl-L-asparagine boiled with HC1 at pH 1.27) showed that after …
Number of citations: 34 pubs.rsc.org
M Damodaran, EK Narayanan - Biochemical Journal, 1938 - ncbi.nlm.nih.gov
… Glycyl-l-asparagine. The purified peptide prepared by the method of Fischer & Koenigs [1904] browned at 2150 and gave the reactions described by these authors. N found 22-07 %; …
Number of citations: 11 www.ncbi.nlm.nih.gov
M Kikuchi, K Sakaguchi - Archives of Biochemistry and Biophysics, 1972 - Elsevier
… When glycyl-Lasparagine was incubated with peptidoasparaginase, glycyl-L-aspartic acid was produced, but no free glycine, aspartic acid, or asparagine was detected. It is clear, …
Number of citations: 9 www.sciencedirect.com

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